Cas no 1361548-91-5 (3-Amino-2-(2,4,6-trichlorophenyl)pyridine-5-acetic acid)

• Product Name: 3-Amino-2-(2,4,6-trichlorophenyl)pyridine-5-acetic acid
• CAS No: 1361548-91-5
• MF: C₁₃H₉Cl₃N₂O₂
• MW: 331.581760168076
• CID: 4968612
• Update Time: 2025-05-19

3-Amino-2-(2,4,6-trichlorophenyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(2,4,6-trichlorophenyl)pyridine-5-acetic acid

• Inchi： 1S/C13H9Cl3N2O2/c14-7-3-8(15)12(9(16)4-7)13-10(17)1-6(5-18-13)2-11(19)20/h1,3-5H,2,17H2,(H,19,20)
• InChI Key： RSFMHMFYOMCSGQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C(=CC(=CN=1)CC(=O)O)N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 347
• XLogP3: 3.2
• Topological Polar Surface Area: 76.2

Additional information on 3-Amino-2-(2,4,6-trichlorophenyl)pyridine-5-acetic acid

Introduction to 3-Amino-2-(2,4,6-trichlorophenyl)pyridine-5-acetic acid (CAS No. 1361548-91-5) and Its Emerging Applications in Chemical Biology

3-Amino-2-(2,4,6-trichlorophenyl)pyridine-5-acetic acid, identified by its CAS number 1361548-91-5, is a structurally unique heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine acetic acid class, characterized by its amino and carboxylic acid functional groups, which contribute to its versatile reactivity and biological potential. The presence of a trichlorophenyl substituent at the 2-position of the pyridine ring introduces electron-withdrawing effects, enhancing its interaction with biological targets.

The molecular structure of 3-Amino-2-(2,4,6-trichlorophenyl)pyridine-5-acetic acid (CAS No. 1361548-91-5) consists of a pyridine core linked to an acetic acid moiety at the 5-position and an amino group at the 3-position. The trichlorophenyl group further modulates the electronic properties of the molecule, making it a valuable scaffold for designing novel bioactive compounds. This structural feature has been exploited in recent years to develop inhibitors targeting various enzymatic pathways relevant to human health.

Recent studies have highlighted the compound's potential in modulating inflammatory pathways, particularly through its interaction with specific protein kinases. The trichlorophenyl moiety enhances binding affinity to these targets by providing multiple hydrogen bonding opportunities and hydrophobic interactions. In particular, research has demonstrated its efficacy in inhibiting Janus Kinase (JAK) family members, which play a crucial role in signal transduction pathways associated with immune responses and chronic inflammatory diseases.

The pharmacological relevance of 3-Amino-2-(2,4,6-trichlorophenyl)pyridine-5-acetic acid (CAS No. 1361548-91-5) has been further explored in preclinical models of autoimmune disorders. Preliminary findings suggest that this compound exhibits potent anti-inflammatory effects without significant off-target toxicity. The ability to selectively modulate JAK activity makes it a promising candidate for developing treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease. These findings align with the broader trend in drug discovery towards targeted therapies that minimize systemic side effects.

From a synthetic chemistry perspective, 3-Amino-2-(2,4,6-trichlorophenyl)pyridine-5-acetic acid serves as an excellent intermediate for constructing more complex molecules. The presence of both amino and carboxylic acid functionalities allows for further derivatization via amide bond formation or other coupling reactions. This flexibility has enabled chemists to generate libraries of analogs with tailored biological activities. High-throughput screening campaigns have utilized derivatives of this scaffold to identify novel leads for therapeutic development.

The role of computational chemistry in optimizing the properties of 3-Amino-2-(2,4,6-trichlorophenyl)pyridine-5-acetic acid (CAS No. 1361548-91-5) cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and understand molecular interactions at the atomic level. These insights have guided medicinal chemists in modifying the structure to improve potency and selectivity. For instance, computational studies have suggested that subtle changes in the positioning of hydrogen atoms or minor adjustments to the trichlorophenyl group can significantly enhance binding to target proteins.

Advances in synthetic methodologies have also contributed to the accessibility of this compound for research purposes. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled efficient production scales suitable for both academic investigations and industrial applications. This accessibility is crucial for accelerating drug discovery pipelines, particularly in collaborative efforts between academic institutions and pharmaceutical companies.

The broader significance of compounds like 3-Amino-2-(2,4,6-trichlorophenyl)pyridine-5-acetic acid (CAS No. 1361548-91-5) lies in their ability to bridge fundamental chemical biology research with practical therapeutic applications. By leveraging structural motifs that have proven success in modulating biological pathways, researchers can design molecules that address unmet medical needs more effectively. The integration of interdisciplinary approaches—combining synthetic chemistry, computational modeling, and biological testing—has been instrumental in unlocking the potential of this class of compounds.

In conclusion,3-Amino-2-(2,4,6-trichlorophenyl)pyridine-5-acetic acid represents a compelling example of how structural innovation can lead to breakthroughs in drug discovery. Its unique combination of functional groups and electronic properties makes it a versatile tool for developing targeted therapies against inflammatory diseases and other disorders. As research continues to uncover new biological targets and synthetic strategies,this compound will likely remain at the forefront of chemical biology investigations.